N-[(2,3-dihydro-1-benzofuran-5-yl)methyl]-4-(propan-2-yl)aniline

• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol
• IUPAC Name: N-(2,3-dihydro-1-benzofuran-5-ylmethyl)-4-propan-2-ylaniline
• InChI: InChI=1S/C18H21NO/c1-13(2)15-4-6-17(7-5-15)19-12-14-3-8-18-16(11-14)9-10-20-18/h3-8,11,13,19H,9-10,12H2,1-2H3
• InChI Key: GLTYRLZINOYECE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NCC2=CC3=C(C=C2)OCC3

Description

N-[(2,3-dihydro-1-benzofuran-5-yl)methyl]-4-(propan-2-yl)aniline is a synthetic organic compound that belongs to the class of benzofuran derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2,3-dihydro-1-benzofuran-5-yl)methyl]-4-(propan-2-yl)aniline typically involves the reaction of 2,3-dihydro-1-benzofuran-5-carbaldehyde with 4-(propan-2-yl)aniline under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as anhydrous tetrahydrofuran, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve the use of advanced techniques such as microwave-assisted synthesis (MWI) to enhance the reaction efficiency and yield. These methods are designed to optimize the reaction conditions, reduce the reaction time, and improve the overall production process .

Chemical Reactions Analysis

Types of Reactions

N-[(2,3-dihydro-1-benzofuran-5-yl)methyl]-4-(propan-2-yl)aniline undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions typically involve controlled temperatures and specific solvents to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction can produce reduced forms of the compound. Substitution reactions result in the formation of new derivatives with different functional groups .

Scientific Research Applications

N-[(2,3-dihydro-1-benzofuran-5-yl)methyl]-4-(propan-2-yl)aniline has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of N-[(2,3-dihydro-1-benzofuran-5-yl)methyl]-4-(propan-2-yl)aniline involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological responses, such as inhibition of microbial growth or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include other benzofuran derivatives such as:

• 2,3-dihydro-1-benzofuran-5-carbaldehyde
• 5-(2-aminopropyl)-2,3-dihydrobenzofuran
• 6-(2-aminopropyl)-2,3-dihydrobenzofuran .

Uniqueness

N-[(2,3-dihydro-1-benzofuran-5-yl)methyl]-4-(propan-2-yl)aniline is unique due to its specific structural features and the presence of both benzofuran and aniline moieties. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications .